Cas no 75919-62-9 (methyl (3S)-3,6-diaminohexanoate)

Methyl (3S)-3,6-diaminohexanoate is a chiral ester derivative of lysine, featuring both amino and ester functional groups. Its stereospecific (3S) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The compound’s dual amine functionality allows for selective modifications, enabling its use as a versatile building block in peptide synthesis and drug development. The methyl ester group enhances solubility in organic solvents, facilitating downstream reactions. Its stability under mild conditions and compatibility with standard protecting group strategies further underscore its utility in medicinal chemistry and biocatalysis. This compound is particularly suited for researchers requiring precise control over molecular architecture.
methyl (3S)-3,6-diaminohexanoate structure
75919-62-9 structure
Product Name:methyl (3S)-3,6-diaminohexanoate
CAS No:75919-62-9
MF:C7H16N2O2
MW:160.214141845703
CID:6233708
PubChem ID:165902850
Update Time:2025-06-12

methyl (3S)-3,6-diaminohexanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-7704501
    • 75919-62-9
    • methyl (3S)-3,6-diaminohexanoate
    • Inchi: 1S/C7H16N2O2/c1-11-7(10)5-6(9)3-2-4-8/h6H,2-5,8-9H2,1H3/t6-/m0/s1
    • InChI Key: CVKZMFZZKLTQQE-LURJTMIESA-N
    • SMILES: O(C)C(C[C@H](CCCN)N)=O

Computed Properties

  • Exact Mass: 160.121177757g/mol
  • Monoisotopic Mass: 160.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 78.3Ų

methyl (3S)-3,6-diaminohexanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7704501-0.05g
methyl (3S)-3,6-diaminohexanoate
75919-62-9 95.0%
0.05g
$1793.0 2025-02-22
Enamine
EN300-7704501-0.1g
methyl (3S)-3,6-diaminohexanoate
75919-62-9 95.0%
0.1g
$1879.0 2025-02-22
Enamine
EN300-7704501-0.25g
methyl (3S)-3,6-diaminohexanoate
75919-62-9 95.0%
0.25g
$1964.0 2025-02-22
Enamine
EN300-7704501-0.5g
methyl (3S)-3,6-diaminohexanoate
75919-62-9 95.0%
0.5g
$2049.0 2025-02-22
Enamine
EN300-7704501-1.0g
methyl (3S)-3,6-diaminohexanoate
75919-62-9 95.0%
1.0g
$2134.0 2025-02-22
Enamine
EN300-7704501-2.5g
methyl (3S)-3,6-diaminohexanoate
75919-62-9 95.0%
2.5g
$4183.0 2025-02-22
Enamine
EN300-7704501-5.0g
methyl (3S)-3,6-diaminohexanoate
75919-62-9 95.0%
5.0g
$6190.0 2025-02-22
Enamine
EN300-7704501-10.0g
methyl (3S)-3,6-diaminohexanoate
75919-62-9 95.0%
10.0g
$9177.0 2025-02-22

Additional information on methyl (3S)-3,6-diaminohexanoate

Research Brief on Methyl (3S)-3,6-diaminohexanoate (CAS: 75919-62-9) in Chemical Biology and Pharmaceutical Applications

Methyl (3S)-3,6-diaminohexanoate (CAS: 75919-62-9) is a chiral amino acid ester that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug design and synthesis. This compound, characterized by its two amino functional groups and ester moiety, serves as a versatile building block for the development of novel therapeutic agents. Recent studies have explored its role in the synthesis of peptide mimetics, enzyme inhibitors, and prodrugs, highlighting its importance in medicinal chemistry.

One of the key areas of interest is the use of methyl (3S)-3,6-diaminohexanoate as a precursor in the synthesis of lysine analogs. Lysine and its derivatives play critical roles in protein-protein interactions, epigenetic regulation, and enzyme function. Researchers have demonstrated that modifications of the lysine side chain, such as those enabled by methyl (3S)-3,6-diaminohexanoate, can lead to the development of selective inhibitors for enzymes like histone deacetylases (HDACs) and lysine-specific demethylases (KDMs). These enzymes are implicated in various diseases, including cancer and neurodegenerative disorders, making this compound a valuable tool for therapeutic discovery.

In a recent study published in the Journal of Medicinal Chemistry, scientists utilized methyl (3S)-3,6-diaminohexanoate to design a series of HDAC inhibitors with improved selectivity and pharmacokinetic properties. The study reported that the incorporation of this chiral building block into the inhibitor scaffold enhanced binding affinity to HDAC isoforms while reducing off-target effects. These findings underscore the potential of methyl (3S)-3,6-diaminohexanoate in the rational design of next-generation epigenetic therapeutics.

Another promising application of methyl (3S)-3,6-diaminohexanoate is in the field of prodrug development. Prodrugs are biologically inactive compounds that undergo enzymatic or chemical transformation in vivo to release the active drug. The ester functionality of methyl (3S)-3,6-diaminohexanoate makes it an attractive candidate for prodrug strategies, particularly for improving the oral bioavailability of peptide-based drugs. Recent research has shown that conjugating therapeutic peptides with this ester can enhance their stability in the gastrointestinal tract and facilitate absorption, addressing a major challenge in peptide drug delivery.

Beyond its pharmaceutical applications, methyl (3S)-3,6-diaminohexanoate has also been investigated for its role in chemical biology tools. For instance, it has been used as a linker in the synthesis of activity-based probes (ABPs) for studying enzyme activity in complex biological systems. These probes enable researchers to monitor enzyme function in real-time, providing insights into disease mechanisms and potential therapeutic targets. The dual amino groups of methyl (3S)-3,6-diaminohexanoate allow for versatile conjugation strategies, making it a valuable reagent in probe design.

Despite its potential, challenges remain in the large-scale synthesis and purification of methyl (3S)-3,6-diaminohexanoate. Recent advances in asymmetric synthesis and biocatalysis have addressed some of these issues, offering more efficient routes to produce this compound with high enantiomeric purity. For example, a 2023 study in Organic Process Research & Development described a biocatalytic approach using engineered aminotransferases to achieve gram-scale production of methyl (3S)-3,6-diaminohexanoate with >99% enantiomeric excess, paving the way for its broader application in drug discovery.

In conclusion, methyl (3S)-3,6-diaminohexanoate (CAS: 75919-62-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility in drug design, prodrug development, and chemical probes highlights its potential to address unmet medical needs. Ongoing research efforts are expected to further elucidate its applications and optimize its synthesis, solidifying its role as a key building block in medicinal chemistry.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.